Cas no 49694-20-4 (1,4-b-D-Xylopentaose)

1,4-b-d-xylopentaose (xylopentaose) is composed of five b-1,4 xylose

1,4-b-D-Xylopentaose structure

1,4-b-D-Xylopentaose structure

Product Name:1,4-b-D-Xylopentaose

CAS No:49694-20-4

Molecular Formula:C₂₅H₄₂O₂₁

Molecular Weight:678.588390827179

CID:932674

1,4-b-D-Xylopentaose Properties

Names and Identifiers

- D-Xylose, O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-
- D-Xylose
- XYLOPENTAOSE
- O-XPE
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-Dihydroxy-6-[(3R,4R,5R)-4,5,6-t
- 1,4-b-D-Xylopentaose
- D-Xylose, O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-
- 4)-D-xylose
- O-beta-D-Xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-D-xylose
- Xylopentaose - 10mg
- D-Xylose, O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-
- 1,4-β-D-Xylopentaose
- Xylopentaose USP/EP/BP
- +Expand
- InChIKey： LFFQNKFIEIYIKL-UHFFFAOYSA-N
- Inchi： 1S/C25H42O21/c26-6-1-39-22(17(33)11(6)27)44-8-3-41-24(19(35)13(8)29)46-10-5-42-25(20(36)15(10)31)45-9-4-40-23(18(34)14(9)30)43-7-2-38-21(37)16(32)12(7)28/h6-37H,1-5H2
- SMILES： OC1C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)OC5)OC4)OC3)OC2)OC1

Computed Properties

Exact Mass: 678.221858g/mol
Surface Charge: 0
XLogP3: -8.6
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 21
Rotatable Bond Count: 8
Monoisotopic Mass: 678.221858g/mol
Monoisotopic Mass: 678.221858g/mol
Topological Polar Surface Area: 326Å²
Heavy Atom Count: 46
Complexity: 965
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 678.6

Experimental Properties

Boiling Point: 415.5±38.0 °C at 760 mmHg
Melting Point: 240-242 ºC
Flash Point: 219.2±23.3 °C
Solubility: Soluble (190 g/l) (25 º C),
Color/Form: No data available
pka: 12.40±0.20(Predicted)
Specific Rotation: -62.4 º (c=1% in H2O)
Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),

1,4-b-D-Xylopentaose Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00DHC2-1mg	Xylopentaose	49694-20-4	≥95%	1mg	$72.00	2024-05-01
A2B Chem LLC	AG28194-1mg	Xylopentaose	49694-20-4	≥95%	1mg	$29.00	2024-04-19
Aaron	AR00DHKE-5mg	Xylopentaose	49694-20-4		5mg	$229.00
ChemScence	CS-0100258-5mg	1,4-b-D-Xylopentaose	49694-20-4	99.20%	5mg	$202.0	2022-04-27
eNovation Chemicals LLC	Y1247671-5mg	Xylopentaose	49694-20-4	97%	5mg	$260	2024-06-06
MedChemExpress	HY-N6839-5mg	1,4-b-D-Xylopentaose	49694-20-4	99.67%	5mg	￥2020	2024-04-18
TargetMol Chemicals	T8164-10 mg	1,4-b-D-Xylopentaose	49694-20-4	99.48%	10mg	￥ 1,900
TRC	X750415-5mg	Xylopentaose	49694-20-4		5mg	$316.00	2023-05-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP3040-20mg	1,4-b-D-Xylopentaose	49694-20-4	≥98%	20mg	￥2600元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	X303808-10mg	1,4-b-D-Xylopentaose	49694-20-4	≥97%	10mg	¥2108.90	2023-08-31

1,4-b-D-Xylopentaose Synthesis

Synthetic Circuit 1

9014-63-5

9014-63-5

609-99-4

609-99-4

49694-20-4

49694-20-4

2142686-64-2

2142686-64-2

49694-21-5

49694-21-5

47592-59-6

47592-59-6

22416-58-6

22416-58-6

6860-47-5

6860-47-5

4120-73-4

4120-73-4

831-51-6

831-51-6

59-23-4

59-23-4

58-86-6

58-86-6

50-99-7

50-99-7

Reaction Conditions

1.1 Catalysts: Xylanase Solvents: Water ; 60 min, pH 9, 70 °C
1.2 Solvents: Water ; 15 min, 70 °C

Reference

Toward Valorization of the Effluent from Xylanase Prebleaching of Eucalypt Kraft Pulp Using a Nanofiltration Purification Step

Matos, Jose M. S.; et al, Industrial & Engineering Chemistry Research, 2023, 62(39), 16037-16047

1,4-b-D-Xylopentaose Raw materials

1,4-b-D-Xylopentaose Preparation Products

1,4-b-D-Xylopentaose Suppliers

Qingdao BZ Oligo Biotech Co.,Ltd.

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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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ChengDu YiRui Bio-Technology CO., LTD

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Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:49694-20-4)1,4-b-D-Xylopentaose

A1030408

Purity:99%

Quantity:10mg

Price($):282.0